Cas no 2171907-24-5 (2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic acid
• CAS No: 2171907-24-5
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 6069602
• PubChem ID: 165542625
• Update Time: 2025-05-25

2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic acid
• EN300-1499293
• 2171907-24-5
• 2-{4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2-oxazole-3-carbonyl]morpholin-2-yl}acetic acid

• Inchi： 1S/C25H23N3O7/c29-23(30)11-15-13-28(9-10-33-15)24(31)21-12-22(35-27-21)26-25(32)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,12,15,20H,9-11,13-14H2,(H,26,32)(H,29,30)
• InChI Key： BNKXVIYDBOYPPY-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)ON=2)=O)CC1CC(=O)O

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on 2-{4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic acid

Compound CAS No 2171907-24-5: 2-{4-[5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic Acid

The compound with CAS No 2171907-24-5, named 2-{4-[5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2-oxazole-3-carbonylmorpholin-2-yl}acetic Acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its complex structure, which includes a morpholine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a 1,2-oxazole moiety. These structural elements contribute to its unique chemical properties and make it a valuable tool in the synthesis of bioactive compounds.

The morpholine ring in this compound serves as a versatile scaffold, providing stability and enhancing the molecule's solubility. Morpholine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests its potential role in protecting amino groups during synthetic processes, ensuring precise control over the molecule's reactivity.

The 1,2-oxazole moiety is another critical component of this compound's structure. Oxazoles are heterocyclic compounds known for their aromaticity and ability to participate in various chemical reactions. In this case, the oxazole ring is substituted with an amino group protected by the Fmoc group, further highlighting the compound's role as an intermediate in peptide or protein engineering.

Recent studies have demonstrated the importance of such compounds in the development of novel therapeutic agents. For instance, research has shown that morpholine-based compounds can exhibit potent inhibitory activity against enzymes involved in diseases such as cancer and neurodegenerative disorders. The integration of the Fmoc group and oxazole moiety in this compound enhances its potential as a building block for more complex molecules with enhanced bioactivity.

In terms of synthesis, this compound is typically prepared through a series of well-established organic reactions. The synthesis begins with the preparation of the Fmoc-amino oxazole intermediate, followed by coupling reactions to introduce the morpholine ring. The final step involves the introduction of the acetic acid moiety, completing the structure of the compound.

The application of this compound extends beyond its role as an intermediate in peptide synthesis. Its structural features make it an ideal candidate for exploring new drug delivery systems and targeted therapies. For example, researchers have explored the use of Fmoc-containing compounds as carriers for delivering therapeutic agents to specific tissues or cells.

In conclusion, CAS No 2171907-24-5 represents a sophisticated organic molecule with diverse applications in medicinal chemistry. Its unique combination of structural elements positions it as a valuable tool for advancing drug discovery and development efforts. As research continues to uncover new insights into its properties and potential uses, this compound will undoubtedly play a pivotal role in shaping future therapeutic interventions.